Cas no 1236144-57-2 (Ethyl 2-bromo-4,4,4-trifluorobut-2-enoate)

• Product Name: Ethyl 2-bromo-4,4,4-trifluorobut-2-enoate
• CAS No: 1236144-57-2
• Molecular Formula: C₆H₆BrF₃O₂
• Molecular Weight: 247.0099
• CID: 4741233
• PubChem ID: 19884326

Ethyl 2-bromo-4,4,4-trifluorobut-2-enoate Properties

Names and Identifiers

• ethyl 2-bromo-4,4,4-trifluorobut-2-enoate
• (Z)-ETHYL 2-BROMO-4,4,4-TRIFLUOROBUT-2-ENOATE
• (Z)-2-BROMO-4,4,4-TRIFLUORBUTENOIC ACID, ETHYL ESTER
• Z-2-Bromo-4,4,4-trifluorbutenoic acid, ethyl ester
• PubChem15750
• C6H6BrF3O2
• 2-Butenoic acid, 2-bromo-4,4,4-trifluoro-, ethyl ester, (2Z)-
• 6454AA
• ethyl 2-bromo-4,4,4-trifluorocrotonate
• BC004032
• AX8235638
• AM20080268
• Ethyl 2-bromo-4,4,4-trifluorobut-2- enoate
• 2-Bromo-4,4,4-trifluorocrotonic acid eth

• InChIKey： PQHJSEFAYJGCNJ-ARJAWSKDSA-N
• Inchi： 1S/C6H6BrF3O2/c1-2-12-5(11)4(7)3-6(8,9)10/h3H,2H2,1H3/b4-3-
• SMILES： Br/C(/C(=O)OC([H])([H])C([H])([H])[H])=C(/[H])\C(F)(F)F

Computed Properties

• Exact Mass: 245.95033g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 245.95033g/mol
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 247.01g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters